Cas no 1478474-71-3 (1-bromo-2-(3,3-dimethylbutoxy)cyclohexane)
1478474-71-3 structure
Product Name:1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
CAS No:1478474-71-3
MF:C12H23BrO
MW:263.214423418045
CID:6161368
PubChem ID:66224869
Update Time:2024-01-12
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
- EN300-1134490
- CS-0272714
- 1478474-71-3
- AKOS015568496
-
- Inchi: 1S/C12H23BrO/c1-12(2,3)8-9-14-11-7-5-4-6-10(11)13/h10-11H,4-9H2,1-3H3
- InChI Key: JJWBOHDHHWDWDV-UHFFFAOYSA-N
- SMILES: BrC1CCCCC1OCCC(C)(C)C
Computed Properties
- Exact Mass: 262.09323g/mol
- Monoisotopic Mass: 262.09323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2Ų
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134490-0.05g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1134490-0.1g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1134490-0.25g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1134490-0.5g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1134490-1.0g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1134490-2.5g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1134490-5.0g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1134490-10.0g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1134490-1g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1134490-5g |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane |
1478474-71-3 | 95% | 5g |
$2028.0 | 2023-10-26 |
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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